Cas no 1374787-41-3 (5-Bromo-2-(4-fluoro-phenyl)-benzofuran)

• Product Name: 5-Bromo-2-(4-fluoro-phenyl)-benzofuran
• CAS No: 1374787-41-3
• MF: C₁₄H₈BrFO
• MW: 291.115126609802
• CID: 4592151
• Update Time: 2025-07-02

5-Bromo-2-(4-fluoro-phenyl)-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-fluoro-phenyl)-benzofuran

• Inchi： 1S/C14H8BrFO/c15-11-3-6-13-10(7-11)8-14(17-13)9-1-4-12(16)5-2-9/h1-8H
• InChI Key： GWCROCQOBXPTGA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C=C1C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 5-Bromo-2-(4-fluoro-phenyl)-benzofuran

Recent Advances in the Study of 5-Bromo-2-(4-fluoro-phenyl)-benzofuran (CAS: 1374787-41-3)

The compound 5-Bromo-2-(4-fluoro-phenyl)-benzofuran (CAS: 1374787-41-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following research briefing provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-Bromo-2-(4-fluoro-phenyl)-benzofuran, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's structural analogs have been explored to enhance its bioavailability and target specificity.

Pharmacological investigations have revealed that 5-Bromo-2-(4-fluoro-phenyl)-benzofuran exhibits potent inhibitory effects on specific kinase pathways implicated in cancer and inflammatory diseases. In vitro studies demonstrated its ability to suppress the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors. Further mechanistic studies are underway to delineate its interactions with target proteins and downstream signaling pathways.

In addition to its anticancer properties, recent research has explored the compound's neuroprotective effects. A 2024 study published in ACS Chemical Neuroscience reported that 5-Bromo-2-(4-fluoro-phenyl)-benzofuran could mitigate oxidative stress in neuronal cells, offering promise for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study employed advanced imaging techniques and molecular docking simulations to validate its neuroprotective mechanisms.

Despite these promising results, challenges remain in the clinical translation of 5-Bromo-2-(4-fluoro-phenyl)-benzofuran. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development. Upcoming research is expected to focus on pharmacokinetic studies and in vivo efficacy evaluations to bridge the gap between bench and bedside.

In conclusion, 5-Bromo-2-(4-fluoro-phenyl)-benzofuran (CAS: 1374787-41-3) represents a versatile scaffold with significant therapeutic potential. Its dual applications in oncology and neurology underscore its value in drug discovery. Continued research and innovation will be pivotal in unlocking its full clinical potential and addressing existing limitations.